Cas no 924862-21-5 (1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 924862-21-5
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• MDL: MFCD07780133
• CID: 3047278
• PubChem ID: 18526204
• Update Time: 2025-05-25

1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide
• H-20045
• 924862-21-5
• CS-0133833
• MFCD07780133
• GLXC-15108
• AKOS005072971
• Nav1.1-IN-B
• EN300-1610127
• 1-benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide, AldrichCPR
• 1-benzyl-5-methyl-1,2,3-triazole-4-carboxamide
• 5-Methyl-1-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide
• SCHEMBL15924211
• 1-benzyl-5-methyltriazole-4-carboxamide
• 108-485-1

• MDL： MFCD07780133
• Inchi： 1S/C11H12N4O/c1-8-10(11(12)16)13-14-15(8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,12,16)
• InChI Key： AROOFEHOERSTIR-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N(CC2C=CC=CC=2)N=N1)N

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 188(dec.)
• Boiling Point: 446.1±55.0 °C at 760 mmHg
• Flash Point: 223.6±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 924862-21-5)

1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 924862-21-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a structural motif known for its broad spectrum of biological activities. The presence of a benzyl group and a methyl substituent at the 1 and 5 positions of the triazole ring, respectively, along with a carboxamide functional group at the 4-position, contributes to its unique chemical properties and potential therapeutic applications.

The triazole ring is a key pharmacophore in many bioactive molecules, exhibiting properties such as stability, metabolic resistance, and the ability to interact with various biological targets. The incorporation of a benzyl group enhances lipophilicity and can influence binding affinity to biological receptors. The methyl substituent at the 5-position further modulates the electronic and steric environment of the triazole core, potentially affecting its interactions with biological targets. The carboxamide group introduces polarity and hydrogen bonding capabilities, which can be crucial for drug-receptor interactions.

In recent years, there has been growing interest in designing novel triazole derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in inflammatory pathways, cancer progression, and infectious diseases. The structural features of 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide make it an attractive candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential as a scaffold for developing small-molecule inhibitors. The triazole core is known to exhibit inhibitory activity against several enzymes that play critical roles in disease pathways. For instance, derivatives of triazoles have been explored as inhibitors of cyclooxygenase (COX) enzymes, which are involved in pain and inflammation. Additionally, triazole-based compounds have shown activity against proteases such as matrix metalloproteinases (MMPs), which are implicated in tissue degradation and cancer metastasis.

The benzyl group in 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide can serve as a handle for further chemical modifications, allowing researchers to fine-tune its pharmacological properties. For example, introducing additional functional groups or varying the substitution pattern on the benzyl ring could alter its solubility, bioavailability, and target specificity. Such modifications are essential for optimizing drug-like properties and improving therapeutic efficacy.

Recent studies have also highlighted the role of triazole derivatives in antiviral applications. The unique electronic structure of the triazole ring allows it to interact with viral proteases and polymerases, thereby inhibiting viral replication. The presence of both electron-donating (methyl) and withdrawing (carboxamide) groups in 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide may enhance its ability to bind to viral targets with high affinity.

The synthesis of 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that highlight the versatility of heterocyclic chemistry. Typically, the synthesis begins with the formation of the triazole ring through cyclocondensation reactions involving azides and alkynes. Subsequent functionalization steps introduce the benzyl group and methyl substituent at appropriate positions on the triazole core. Finally, carboxylation at the 4-position is achieved through reactions such as nucleophilic aromatic substitution or carbonylation techniques.

In terms of pharmacokinetic properties, 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide exhibits promising characteristics that make it suitable for further development as a drug candidate. Preliminary data suggest good oral bioavailability and moderate metabolic stability in vitro. These properties are critical for ensuring that the compound reaches therapeutic levels in vivo and remains active long enough to exert its desired effects.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in agricultural chemistry as a precursor for novel pesticides or herbicides. The structural features that make it attractive for drug development may also confer similar benefits in crop protection agents.

Future research directions for 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxamide include detailed pharmacological profiling to identify specific target enzymes or receptors it interacts with. Additionally, computational modeling studies could provide insights into its binding mode and help guide further structural optimization efforts. In vitro toxicity assays will also be essential to assess safety profiles before moving into clinical trials.

The development of new therapeutic agents relies heavily on access to high-quality starting materials like CAS No. 924862-21-5. Suppliers specializing in fine chemicals play a crucial role in providing researchers with compounds that meet stringent purity standards. These materials are often used as building blocks in synthetic chemistry campaigns aimed at discovering novel drugs.

In conclusion, 1-Benzyl -5 -methyl - 1 H - 1 , 2 , 3 -triazole -4 -carboxamide ( CAS No .924862 -21 -5 ) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , coupled with promising preclinical data , make it a valuable scaffold for developing new therapeutic agents . Further investigation into its biological activities , pharmacokinetic properties , and synthetic pathways will be essential to unlock its full therapeutic potential .